Cas no 77928-51-9 (bis[(3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl] pentanedioate)

• Product Name: bis[(3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl] pentanedioate
• CAS No: 77928-51-9
• MF: C₃₅H₄₀O₁₀
• MW: 620.686111450195
• CID: 983928
• PubChem ID: 336831
• Update Time: 2025-04-20

bis[(3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl] pentanedioate Chemical and Physical Properties

Names and Identifiers

• bis[(3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl] pentanedioate
• bis[(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] pentanedioate
• AC1L7KG3
• Bis(4a,8-dimethyl-3-methylene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno(6,5-b)furan-4-yl) pentanedioate
• Bis(4a,8-dimethyl-3-methylene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl) pentanedioate
• bis(helenalinyl) glutarate
• bis-Helenalinyl-glutarate
• NCI60_003153
• NSC352330
• NSC-352330
• DTXSID001026114
• bis[(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] pentanedioate
• 77928-51-9
• Bis(helenalinyl)glutarate
• NSC 352330
• CHEMBL1169671
• Pentanedioic acid, bis(2,3,3a,4,4a,5,7a,8,9,9a-decahydro-4a,8-dimethyl-3-methylene-2,5-dioxoazuleno(6,5-b)furan-4-yl) ester, (3aR-(3aalpha,4alpha3aR*,4S*,4aR*,7aR*,8R*,9aR*),4abeta,7aalpha,8alpha,9aalpha))-

• Inchi： 1S/C35H40O10/c1-16-14-22-28(18(3)32(40)42-22)30(34(5)20(16)10-12-24(34)36)44-26(38)8-7-9-27(39)45-31-29-19(4)33(41)43-23(29)15-17(2)21-11-13-25(37)35(21,31)6/h10-13,16-17,20-23,28-31H,3-4,7-9,14-15H2,1-2,5-6H3/t16-,17-,20+,21+,22-,23-,28-,29-,30+,31+,34+,35+/m1/s1
• InChI Key： PCLGLSWYMVOCFV-VSUOEQHXSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2OC(CCCC(=O)O[C@H]1[C@@H]2C(=C)C(=O)O[C@@H]2C[C@@H](C)[C@@H]2C=CC([C@]21C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 620.26200
• Monoisotopic Mass: 620.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 782.5°C at 760 mmHg
• Flash Point: 321.9°C
• Refractive Index: 1.58
• PSA: 139.34000
• LogP: 3.77830